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Compound of Interest

Compound Name: 2,4-Difluorobenzaldehyde

Cat. No.: B074705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 2,4-
Difluorobenzaldehyde (CAS No. 1550-35-2), a key intermediate in pharmaceutical and
agrochemical synthesis. Due to its reactivity and hazardous properties, a thorough
understanding of its safety profile is crucial for professionals handling this chemical. This
document outlines its physicochemical characteristics, toxicological profile, handling
procedures, and emergency measures, supported by descriptions of standard experimental
protocols and visual aids to ensure safe laboratory practices.

Section 1: Physicochemical and Hazard Summary

2,4-Difluorobenzaldehyde is a flammable liquid and vapor that can cause significant irritation
to the skin, eyes, and respiratory system.[1] Understanding its physical and chemical properties
is the first step in establishing safe handling procedures.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2,4-
Difluorobenzaldehyde.
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Property Value Source(s)
Chemical Formula C7HaF20 [21[31[41[5]
Molecular Weight 142.10 g/mol [2][41[5]
CAS Number 1550-35-2 [21[31[4]1[5]
Appearance Colorl.ess' to light yellow/orange

clear liquid
Boiling Point 65-66 °C at 17 mmHg [3]
Melting Point 2-3°C [3]
Flash Point 55 °C (131 °F) - Closed Cup
Density 1.299 g/mL at 25 °C [3]

Refractive Index

n20/D 1.498

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. 2,4-Difluorobenzaldehyde is classified

in the following hazard categories:

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Source:[1]
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A visual summary of the GHS pictograms and their corresponding hazards is provided below.

Associated Hazards

Respiratory Irritant
(STOT SE 3)

Eye Irritant

GHS Pictograms (Category 2)

Exclamation Mark

Skin Irritant
(Category 2)

Flame \4

Flammable Liquid
(Category 3)

Click to download full resolution via product page

GHS Hazard Pictograms and Associated Risks.

Section 2: Toxicological Profile

While the toxicological properties of 2,4-Difluorobenzaldehyde have not been fully
investigated, existing data indicates it is an irritant.[1] Acute toxicity data, such as LD50 and
LC50 values, are not currently available for this product.[1]

Acute Toxicity Data
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Exposure . Value .

Species Classification Source(s)
Route (LD50/LC50)
Oral Not Reported No data available  Not Classified [1]
Dermal Not Reported No data available  Not Classified [1]
Inhalation Not Reported No data available  Not Classified [1]

Note: The absence of acute toxicity data necessitates handling this compound with a high
degree of caution, assuming it may be harmful or toxic until proven otherwise.

Section 3: Emergency Procedures and First Aid

Prompt and appropriate first aid is critical in the event of exposure. The following workflow
outlines the immediate steps to be taken for different routes of exposure.

Exposure to 2,4-Difluorobenzaldehyde

[\nhalation)dJ [skm CQntact] [Eye Contact] L»(mgestionj

A

1. Move to fresh air. . 1. Rinse cautiously with water for several minutes. 1. Do NOT induce vomiting.
2. Keep at rest. L. Immediately remove contaminated clothing. 2. Remove contact lenses, if present and easy to do. 2. Rinse mouth with water.
3 P ’ . 2. Wash skin with plenty of soap and water for at least 15 minutes. 1 p Y : . :

. If not breathing, give artificial re 3. Continue rinsing for at least 15 minutes. 3. Drink plenty of water.

\ A4

> Seek Immediate Medical Attention <

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC271470050&productDescription=2%2C4-DIFLUOROBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271470050&productDescription=2%2C4-DIFLUOROBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271470050&productDescription=2%2C4-DIFLUOROBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b074705?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Workflow for Exposure Incidents.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5] Water mist may be used to cool closed containers.[5]

» Specific Hazards: The substance is flammable. Vapors are heavier than air and may travel to
a source of ignition and flash back.[1] Containers may explode when heated.[1]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

e Personal Precautions: Evacuate personnel. Remove all sources of ignition. Ensure adequate
ventilation. Wear personal protective equipment, including gloves, safety goggles, and a
respirator if necessary. Avoid breathing vapors.[1]

e Environmental Precautions: Prevent the product from entering drains or surface water.[1]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,
vermiculite).[5] Use spark-proof tools and explosion-proof equipment.[5] Collect and place in
a suitable, closed container for disposal.[5]

Section 4: Handling, Storage, and Personal
Protection

Proper handling and storage are essential to minimize the risk of exposure and accidents.

Safe Handling and Storage Logic

The following diagram illustrates the logical flow for ensuring safe handling and storage.
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Handling & Storage Protocol

Handling Proce’d)«xé
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~

Safe Use Achieved
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Logical Flow for Safe Handling and Storage.
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Exposure Controls and Personal Protective Equipment
(PPE)

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood. Eyewash stations and safety showers must be readily available. Use
explosion-proof electrical, ventilating, and lighting equipment.[1]

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and lab coats to
prevent skin contact.

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH/MSHA-approved respirator should be used.

Section 5: Experimental Protocols for Safety
Assessment

The hazard classifications for 2,4-Difluorobenzaldehyde are determined through standardized
experimental protocols. While specific test reports for this compound are not publicly available,
the methodologies follow internationally recognized guidelines.

Flash Point Determination (ASTM D93)

The flash point of 55°C indicates that 2,4-Difluorobenzaldehyde is a GHS Category 3
flammable liquid.[6] This is typically determined using the Pensky-Martens closed-cup test, as
standardized by ASTM D93.

» Principle: A brass test cup is filled with the sample and heated at a controlled rate while
being stirred.[7]

» Methodology: An ignition source is periodically directed into the cup.[7] The flash point is the
lowest temperature at which the application of the ignition source causes the vapors above
the liquid to ignite.[7] The "closed-cup" method simulates conditions in a closed container,

providing a conservative measure of flammability.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

The "Causes skin irritation” classification is based on protocols outlined in OECD Test
Guideline 404.

e Principle: The test evaluates the potential for a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

o Methodology: A single dose (0.5 mL for liquids) of the substance is applied to a small patch
of skin (approx. 6 cm?) on a test animal, typically an albino rabbit.[8] The site is covered with
a gauze patch for a 4-hour exposure period.[8] After exposure, the substance is removed,
and the skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals over 14 days.[8] The severity and reversibility of the skin reactions are scored to
determine the classification.[8]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

The "Causes serious eye irritation” classification is determined according to OECD Test
Guideline 405.

e Principle: This test assesses the potential of a substance to produce irritation or damage to
the eye.

o Methodology: A single dose of the test substance is applied into the conjunctival sac of one
eye of an animal, usually an albino rabbit, with the other eye serving as a control.[9] The
eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours
after application.[9] The severity of the lesions and their reversibility are scored over a period
of up to 21 days to classify the substance.[10]

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic
Class Method)

While no LD50 data is available, if it were to be determined, the OECD 423 guideline would be
a likely method.

 Principle: This method allows for the classification of a substance into one of several toxicity
classes with the use of a minimal number of animals.
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» Methodology: A stepwise procedure is used where a group of animals (typically three) of a
single sex is dosed at a defined starting level (e.g., 300 mg/kg). Depending on the outcome
(mortality or morbidity), the dose is increased or decreased for the next group. Observations
of toxic effects and mortality are recorded for at least 14 days, allowing for classification into
a GHS acute toxicity category.

This guide is intended to provide essential safety information for trained professionals. Always
consult the most current Safety Data Sheet (SDS) from your supplier before handling 2,4-
Difluorobenzaldehyde and ensure all laboratory safety protocols are strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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